Cas no 35108-00-0 (4-(Decyloxy)phenol)

• Product Name: 4-(Decyloxy)phenol
• CAS No: 35108-00-0
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• MDL: MFCD00224992
• CID: 89126
• PubChem ID: 3631390
• Update Time: 2025-05-21

4-(Decyloxy)phenol Chemical and Physical Properties

Names and Identifiers

• p-Decyloxyphenol
• 4-(Decyloxy)phenol
• 4-decoxyphenol
• 4-N-DECYLOXYPHENOL
• 4-(decyloxy)benzenol
• 4-decyloxyphenol
• Phenol,4-(decyloxy)
• MFCD00224992
• 12N-236
• 35108-00-0
• 4-DECYLOXY-PHENOL
• SCHEMBL1835315
• DTXSID70394483
• AKOS001483002
• 4-decy-loxyphenol
• STK050813
• DB-315869
• DTXCID60345343

• MDL： MFCD00224992
• Inchi： 1S/C16H26O2/c1-2-3-4-5-6-7-8-9-14-18-16-12-10-15(17)11-13-16/h10-13,17H,2-9,14H2,1H3
• InChI Key： NWHKQJPPILAVDT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 250.19300
• Monoisotopic Mass: 250.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 0.961
• Boiling Point: 370.4°Cat760mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.499
• PSA: 29.46000
• LogP: 4.91170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 4-(Decyloxy)phenol

4-(Decyloxy)phenol (CAS No. 35108-00-0): A Comprehensive Guide to Properties, Applications, and Industry Trends

4-(Decyloxy)phenol, with the CAS No. 35108-00-0, is a specialized organic compound widely recognized for its unique chemical properties and versatile applications. This phenolic derivative features a decyloxy group attached to the phenol ring, making it valuable in industries ranging from cosmetics to material science. In recent years, the demand for sustainable additives and high-performance surfactants has surged, placing compounds like 4-(Decyloxy)phenol in the spotlight.

The chemical structure of 4-(Decyloxy)phenol combines the hydrophobic decyl chain with the polar phenol group, enabling it to act as an effective emulsifier or stabilizer. Researchers and manufacturers are increasingly exploring its potential in green chemistry initiatives, aligning with global trends toward eco-friendly formulations. Searches for "biodegradable surfactants" and "non-toxic phenolic compounds" have grown significantly, reflecting industry shifts toward safer alternatives.

One of the most notable applications of 4-(Decyloxy)phenol is in personal care products, where it serves as a preservative or antioxidant. Consumers today prioritize clean beauty and sustainable skincare, driving demand for ingredients like this compound. Additionally, its thermal stability makes it suitable for polymer additives, particularly in high-temperature processing. Keywords such as "phenolic antioxidants in plastics" and "decyloxy phenol uses" are frequently queried, highlighting its relevance in material science.

From a synthetic chemistry perspective, 4-(Decyloxy)phenol is often synthesized via etherification reactions between phenol and decyl halides. This process is favored for its high yield and scalability, making it a cost-effective option for industrial production. Recent advancements in catalytic methods have further optimized its synthesis, reducing energy consumption—a key concern for sustainable manufacturing.

In the pharmaceutical sector, 4-(Decyloxy)phenol is studied for its potential bioactive properties. While not a drug itself, its structural motifs are explored in drug delivery systems and excipient formulations. The rise of AI-driven drug discovery has also sparked interest in similar phenolic compounds, as computational models predict their interactions with biological targets.

As industries evolve, regulatory compliance remains critical. 4-(Decyloxy)phenol is generally regarded as safe under current guidelines, but ongoing research into its environmental impact ensures alignment with REACH and EPA standards. Searches for "phenolic compound safety data" and "regulatory status of decyloxy phenol" underscore the importance of transparency in chemical usage.

Looking ahead, 4-(Decyloxy)phenol is poised to play a pivotal role in next-generation formulations. Whether in biodegradable packaging, advanced coatings, or cosmetic innovations, its adaptability meets the demands of a rapidly changing market. For researchers and businesses alike, understanding this compound’s multifunctional capabilities is key to unlocking its full potential.